Cas no 2679941-60-5 ((2R)-4-hydroxy-2-(N-methylacetamido)butanoic acid)

• Product Name: (2R)-4-hydroxy-2-(N-methylacetamido)butanoic acid
• CAS No: 2679941-60-5
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 5644517
• PubChem ID: 165937869
• Update Time: 2025-06-11

(2R)-4-hydroxy-2-(N-methylacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679941-60-5
• (2R)-4-hydroxy-2-(N-methylacetamido)butanoic acid
• EN300-28271223

• Inchi： 1S/C7H13NO4/c1-5(10)8(2)6(3-4-9)7(11)12/h6,9H,3-4H2,1-2H3,(H,11,12)/t6-/m1/s1
• InChI Key： NMSNSFKOWHJQOH-ZCFIWIBFSA-N
• SMILES： OCC[C@H](C(=O)O)N(C(C)=O)C

Computed Properties

• Exact Mass: 175.08445790g/mol
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 77.8Ų

Additional information on (2R)-4-hydroxy-2-(N-methylacetamido)butanoic acid

Introduction to (2R)-4-hydroxy-2-(N-methylacetamido)butanoic Acid (CAS No. 2679941-60-5)

Compound CAS No. 2679941-60-5, identified as (2R)-4-hydroxy-2-(N-methylacetamido)butanoic acid, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its specific stereochemical configuration and functional groups, has garnered attention for its potential applications in drug development and biochemical studies.

The structural framework of (2R)-4-hydroxy-2-(N-methylacetamido)butanoic acid comprises a chiral center at the second carbon atom, which is a critical feature for its biological activity. The presence of both hydroxyl and amide functional groups further enhances its versatility, making it a valuable intermediate in synthetic chemistry. This unique structural composition allows the compound to interact with biological targets in a manner that is both specific and potent.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage chiral molecules to improve pharmacological outcomes. The stereochemistry of (2R)-4-hydroxy-2-(N-methylacetamido)butanoic acid plays a pivotal role in determining its biological efficacy. Studies have demonstrated that the (R)-enantiomer exhibits distinct pharmacokinetic and pharmacodynamic properties compared to its (S)-counterpart, underscoring the importance of enantioselective synthesis in pharmaceutical applications.

One of the most compelling aspects of (2R)-4-hydroxy-2-(N-methylacetamido)butanoic acid is its potential role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel analogs with enhanced bioavailability and reduced side effects. For instance, derivatives of this molecule have been explored as inhibitors of various enzymatic pathways implicated in metabolic disorders, cancer, and inflammation.

The hydroxyl group at the fourth carbon position provides a site for further functionalization, enabling the creation of diverse chemical entities with tailored biological activities. This modularity has made (2R)-4-hydroxy-2-(N-methylacetamido)butanoic acid a preferred choice for medicinal chemists seeking to design new drugs with improved therapeutic profiles.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have revealed that (2R)-4-hydroxy-2-(N-methylacetamido)butanoic acid can form stable interactions with target proteins, suggesting its utility as a scaffold for drug design. These insights have guided the development of novel small molecules that mimic or modulate the activity of key biological targets.

In addition to its synthetic utility, (2R)-4-hydroxy-2-(N-methylacetamido)butanoic acid has been investigated for its potential role in biochemical pathways. Preliminary studies suggest that this compound may influence metabolic processes by interacting with enzymes involved in amino acid metabolism. Such interactions could have implications for the treatment of metabolic syndromes and related disorders.

The amide group in (2R)-4-hydroxy-2-(N-methylacetamido)butanoic acid also offers opportunities for further chemical manipulation. Researchers have explored its use as a precursor for peptidomimetics, which are designed to mimic the structure and function of natural peptides while avoiding their limitations. These peptidomimetics have shown promise in various therapeutic applications, including immunomodulation and anti-inflammatory treatments.

The growing body of evidence supporting the biological significance of (2R)-4-hydroxy-2-(N-methylacetamido)butanoic acid has prompted further investigation into its pharmacological properties. Preclinical studies have demonstrated that derivatives of this compound exhibit desirable pharmacokinetic profiles, including good solubility and bioavailability. These characteristics make it an attractive candidate for further development into clinical candidates.

The synthesis of enantiomerically pure forms of (2R)-4-hydroxy-2-(N-methylacetamido)butanoic acid remains a challenge due to the complexity of asymmetric synthesis routes. However, recent innovations in catalytic methods have made it possible to produce high-purity enantiomers on an industrial scale. These advancements have opened new avenues for pharmaceutical development based on chiral intermediates like this one.

In conclusion, (2R)-4-hydroxy-2-(N-methylacetamido)butanoic acid (CAS No. 2679941-60-5) represents a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, coupled with its synthetic flexibility, make it a valuable tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.